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Compound of Interest

Compound Name: 2-Fluoro-5-(trifluoromethyl)anisole

Cat. No.: B1305484 Get Quote

Essential Safety and Handling Guide for 2-
Fluoro-5-(trifluoromethyl)anisole
This guide provides crucial safety protocols, personal protective equipment (PPE)

recommendations, and detailed operational and disposal plans for handling 2-Fluoro-5-
(trifluoromethyl)anisole. It is intended for researchers, scientists, and drug development

professionals to ensure minimal exposure and maintain a safe laboratory environment.

Hazard Identification and Chemical Properties
2-Fluoro-5-(trifluoromethyl)anisole is a flammable liquid and an irritant.[1] Understanding its

properties is the first step toward safe handling. Always consult the specific Safety Data Sheet

(SDS) provided by the supplier before use.

Table 1: Hazard Summary and Physical Data
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Parameter Information

GHS Hazard Statements

H226: Flammable liquid and vapor[1][2] H315:

Causes skin irritation[1] H319: Causes serious

eye irritation[1] H335: May cause respiratory

irritation[1]

Molecular Formula C₈H₆F₄O

Molecular Weight 194.13 g/mol [1][2]

Appearance Liquid

Boiling Point 164.8°C at 760 mmHg[2]

Flash Point 62°C (144°F)[2]

Density 1.284 g/cm³[2]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent skin contact, eye damage, and inhalation

of vapors.[3] Standard laboratory attire (long pants, closed-toe shoes) is required at all times.

Table 2: Recommended Personal Protective Equipment
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Protection Type Specific Equipment Purpose and Remarks

Eye and Face Protection
Chemical splash goggles and

a face shield

Must be worn during all

handling procedures where

splashing is possible.[4] Safety

glasses do not provide

adequate protection.

Hand Protection

Chemical-resistant gloves

(e.g., Neoprene, Viton®) over

a base layer of nitrile gloves.

Nitrile gloves alone offer poor

resistance to some ethers and

halogenated hydrocarbons.[5]

[6] Always inspect gloves for

integrity before use and

change them immediately if

contact with the chemical is

suspected.

Body Protection
Flame-retardant laboratory

coat

To protect skin and personal

clothing from splashes and

contamination.

Respiratory Protection

Not required if handled

exclusively within a certified

chemical fume hood.

If there is a risk of inhalation

(e.g., outside a fume hood,

during a large spill), a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.[4]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential for minimizing risk. All operations

involving this chemical must be performed within a certified chemical fume hood to control

vapor exposure.

Experimental Protocol: Safe Handling Workflow

Preparation and Precaution:

Ensure a chemical fume hood is operational and the work area is clean and free of clutter.
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Confirm that a safety shower and eyewash station are accessible.

Assemble all necessary apparatus and reagents within the fume hood before starting.

Don the required PPE as specified in Table 2.

Chemical Handling and Aliquoting:

Ground all equipment containing the material to prevent static discharge, as it is a

flammable liquid.

Carefully transfer the required amount of 2-Fluoro-5-(trifluoromethyl)anisole using

appropriate tools like a glass syringe or pipette.

Keep the container tightly closed when not in use to minimize vapor release.

Work with the fume hood sash at the lowest practical height.

Post-Procedure Cleanup:

Decontaminate all glassware and equipment that came into contact with the chemical.

Rinse with a suitable solvent (e.g., acetone) inside the fume hood.

Collect all rinsate and contaminated disposable materials as hazardous waste.[7]

Wipe down the work surface within the fume hood.

Remove PPE carefully, avoiding self-contamination, and wash hands thoroughly with soap

and water after the procedure is complete.

Spill Management
In the event of a spill, immediate and appropriate action is critical.

Small Spill (within fume hood):

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).
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Collect the absorbent material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.

Clean the spill area with a suitable solvent.

Large Spill (or any spill outside a fume hood):

Evacuate all non-essential personnel from the area and restrict access.

Alert your institution's Environmental Health and Safety (EHS) department immediately.

If safe to do so, increase ventilation to the area.

Disposal Plan
2-Fluoro-5-(trifluoromethyl)anisole is a halogenated organic compound and must be

disposed of as hazardous waste in accordance with all local, state, and federal regulations.[7]

[8]

Waste Segregation:

Crucially, never mix halogenated organic waste with non-halogenated waste.[7][9]

Collect all waste containing 2-Fluoro-5-(trifluoromethyl)anisole (including rinsate and

contaminated solids) in a designated, compatible, and clearly labeled "Halogenated

Organic Waste" container.[8]

Container Management:

Keep the waste container tightly sealed and stored in a designated satellite accumulation

area (SAA) or your facility's approved waste storage location.[9]

The container must be labeled with "Hazardous Waste" and the full chemical name(s) of

its contents.[7]

Final Disposal:
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Arrange for pickup and disposal through your institution's licensed hazardous waste

management vendor.[7] Common disposal methods for halogenated organics include

high-temperature incineration.[10]

Mandatory Visualization: Safe Handling Workflow
The following diagram illustrates the logical steps for safely handling 2-Fluoro-5-
(trifluoromethyl)anisole from preparation through disposal.
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Caption: Workflow for handling 2-Fluoro-5-(trifluoromethyl)anisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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